Cas no 1206991-58-3 (N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1206991-58-3
• MF: C₂₁H₂₀ClN₃OS
• MW: 397.921002388
• CID: 5450714
• PubChem ID: 49671626
• Update Time: 2025-10-29

N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-2-[[5-(4-methylphenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]acetamide
• AKOS024477155
• 1206991-58-3
• 2-((1-allyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(4-chlorophenyl)acetamide
• N-(4-chlorophenyl)-2-[5-(4-methylphenyl)-1-prop-2-enylimidazol-2-yl]sulfanylacetamide
• N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
• F2964-1539

• Inchi： 1S/C21H20ClN3OS/c1-3-12-25-19(16-6-4-15(2)5-7-16)13-23-21(25)27-14-20(26)24-18-10-8-17(22)9-11-18/h3-11,13H,1,12,14H2,2H3,(H,24,26)
• InChI Key： YWXHAVLUDWOVGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC=C(C2C=CC(C)=CC=2)N1CC=C)=O

Computed Properties

• Exact Mass: 397.1015611g/mol
• Monoisotopic Mass: 397.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Guide to N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206991-58-3)

N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206991-58-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an imidazole ring, a chlorophenyl group, and an acetamide moiety, making it a subject of interest for scientists exploring novel bioactive molecules. Its CAS number 1206991-58-3 serves as a unique identifier in chemical databases, ensuring precise tracking in research and development.

The molecular formula of N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide reflects its complex architecture, which includes a sulfanyl bridge connecting the imidazole and acetamide components. This structural feature is often associated with enhanced binding affinity in biological systems, a topic frequently searched by researchers in drug discovery. Recent trends in AI-driven molecular design have increased interest in such compounds, as they are often flagged by machine learning models for potential therapeutic applications.

In pharmaceutical contexts, CAS 1206991-58-3 has been studied for its potential as a kinase inhibitor, a hot topic in cancer research. The 4-chlorophenyl group is known to contribute to lipophilicity, which can improve cell membrane permeability—a key consideration in modern drug development. Researchers investigating structure-activity relationships (SAR) often explore derivatives of this compound to optimize pharmacological properties, addressing common search queries about imidazole-based drug candidates.

The agrochemical industry has also shown interest in N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide due to its structural similarity to known plant growth regulators. With increasing global focus on sustainable agriculture, compounds like this are being evaluated for their potential to enhance crop yields while minimizing environmental impact. This aligns with frequent searches about eco-friendly agrochemicals and green chemistry solutions.

Synthetic routes to CAS 1206991-58-3 typically involve multi-step organic reactions, including imidazole ring formation and thioether linkage creation. These processes are of particular interest to organic chemists searching for efficient synthetic methodologies. The compound's prop-2-en-1-yl (allyl) group offers potential for further chemical modifications, making it a versatile intermediate—a point often highlighted in discussions about molecular diversification strategies.

From a commercial perspective, N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide is primarily available for research purposes. Its market dynamics reflect growing demand for specialty chemicals in drug discovery programs. Analytical data for this compound, including HPLC purity and spectroscopic characteristics, are frequently requested by quality control laboratories, addressing common search terms in analytical chemistry circles.

Environmental and safety profiles of CAS 1206991-58-3 are carefully monitored, with particular attention to its biodegradation pathways—a trending topic in green chemistry forums. While not classified as hazardous under standard protocols, proper handling procedures are recommended, consistent with general laboratory safety practices for organic compounds. This information responds to frequent queries about chemical safety data sheets and laboratory best practices.

Future research directions for N-(4-chlorophenyl)-2-{[5-(4-methylphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide may explore its potential in computational chemistry applications, particularly in molecular docking studies. The compound's structural features make it an interesting candidate for virtual screening campaigns, addressing growing interest in AI-assisted drug discovery. Additionally, its photophysical properties might be investigated for potential applications in materials science, another area receiving increased attention in scientific literature.

For researchers working with CAS 1206991-58-3, proper storage conditions (typically at 2-8°C under inert atmosphere) and handling precautions are essential to maintain compound integrity. These practical considerations address common laboratory management questions while emphasizing the importance of compound stability in experimental workflows—a concern frequently raised in scientific discussion forums.